Cas no 1261587-87-4 (2-Cyano-4,5-difluoro-4'-(trifluoromethoxy)biphenyl)

• Product Name: 2-Cyano-4,5-difluoro-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261587-87-4
• MF: C₁₄H₆F₅NO
• MW: 299.195560932159
• CID: 4990482
• Update Time: 2025-10-29

2-Cyano-4,5-difluoro-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4,5-difluoro-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H6F5NO/c15-12-5-9(7-20)11(6-13(12)16)8-1-3-10(4-2-8)21-14(17,18)19/h1-6H
• InChI Key： DYNXHMSUDAWBOE-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C#N)=C(C=1)C1C=CC(=CC=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 396
• XLogP3: 4.6
• Topological Polar Surface Area: 33

Additional information on 2-Cyano-4,5-difluoro-4'-(trifluoromethoxy)biphenyl

2-Cyano-4,5-Difluoro-4'-(Trifluoromethoxy)Biphenyl: A Comprehensive Overview

The compound 2-Cyano-4,5-difluoro-4'-(trifluoromethoxy)biphenyl, identified by the CAS number 1261587-87-4, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl core substituted with a cyano group at the 2-position, fluorine atoms at the 4 and 5 positions, and a trifluoromethoxy group at the 4' position. These substituents contribute to its distinct chemical properties and make it a valuable compound in research and development.

The synthesis of 2-Cyano-4,5-difluoro-4'-(trifluoromethoxy)biphenyl involves advanced organic synthesis techniques, often requiring precise control over reaction conditions to achieve high yields and purity. Recent studies have focused on optimizing the synthesis pathways for this compound, particularly in terms of reducing reaction times and minimizing the use of hazardous reagents. Researchers have explored the use of microwave-assisted synthesis and continuous flow chemistry to enhance the efficiency of its production.

In terms of applications, this compound has shown promise in several areas. One notable application is in the field of electronics, where its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The presence of electron-withdrawing groups like cyano and trifluoromethoxy enhances the molecule's ability to emit light efficiently under electrical stimulation. Recent studies have demonstrated that incorporating this compound into OLEDs can significantly improve their luminous efficiency and operational stability.

Another area where 2-Cyano-4,5-difluoro-4'-(trifluoromethoxy)biphenyl has garnered attention is in medicinal chemistry. Its structure provides a platform for exploring new drug candidates with potential therapeutic applications. For instance, researchers have investigated its ability to modulate cellular signaling pathways involved in cancer progression. Preclinical studies suggest that this compound may exhibit anti-proliferative effects on certain types of cancer cells, making it a promising lead for further drug development.

The environmental impact of this compound is another critical area of research. As industries increasingly prioritize sustainability, understanding the biodegradation and toxicity profiles of chemicals like 2-Cyano-4,5-difluoro-4'-(trifluoromethoxy)biphenyl becomes essential. Recent eco-toxicological studies have focused on assessing its potential risks to aquatic ecosystems. These studies employ advanced analytical techniques to measure its bioaccumulation potential and degradation kinetics under various environmental conditions.

In conclusion, 2-Cyano-4,5-difluoro-4'-(trifluoromethoxy)biphenyl (CAS No: 1261587-87-4) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure enables applications across multiple disciplines, from electronics to medicine. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.